Cas no 62369-00-0 (Cycloheptanone, 2-[2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl]-)

• Product Name: Cycloheptanone, 2-[2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl]-
• CAS No: 62369-00-0
• MF: C₁₈H₂₄O₅
• MW: 320.380166053772
• CID: 447681
• PubChem ID: 21491578
• Update Time: 2025-04-19

Cycloheptanone, 2-[2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-[2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl]-
• 2-[2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl]cycloheptan-1-one
• 62369-00-0
• SCHEMBL11868777
• DTXSID80614806

• Inchi： 1S/C18H24O5/c1-21-16-10-13(11-17(22-2)18(16)23-3)15(20)9-12-7-5-4-6-8-14(12)19/h10-12H,4-9H2,1-3H3
• InChI Key： PXCLYOJPVHZBTK-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1CC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 320.16242
• Monoisotopic Mass: 320.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83